Cas no 2137996-26-8 (1-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclopentane-1-carbonitrile)

• Product Name: 1-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclopentane-1-carbonitrile
• CAS No: 2137996-26-8
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 5602405
• PubChem ID: 165479433
• Update Time: 2023-11-25

1-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2137996-26-8
• 1-[(4-amino-2H-1,2,3-triazol-2-yl)methyl]cyclopentane-1-carbonitrile
• EN300-1114354
• 1-(4-amino-2H-1,2,3-triazol-2-yl)methylcyclopentane-1-carbonitrile

• Inchi： 1S/C9H13N5/c10-6-9(3-1-2-4-9)7-14-12-5-8(11)13-14/h5H,1-4,7H2,(H2,11,13)
• InChI Key： GVIADBQLCHOQJC-UHFFFAOYSA-N
• SMILES： N1(CC2(C#N)CCCC2)N=CC(N)=N1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.5Ų